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For Researchers, Scientists, and Drug Development Professionals

Introduction

Fluoroglycofen-ethyl, a member of the nitrophenyl ether class of herbicides, is primarily used
for the post-emergence control of broadleaf weeds.[1] Its mode of action involves the inhibition
of photosynthesis in target plants.[2] This technical guide provides a comprehensive overview
of the available toxicological data for Fluoroglycofen-ethyl, intended to inform researchers,
scientists, and professionals in drug development. While publicly accessible data is limited, this
document synthesizes the available information and outlines the standard experimental
protocols likely employed for its toxicological assessment.

Quantitative Toxicological Data

The following tables summarize the key quantitative toxicological endpoints for
Fluoroglycofen-ethyl identified from available literature. It is important to note that detailed
study reports are not widely accessible in the public domain.

Table 1: Acute Toxicity of Fluoroglycofen-ethyl
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] Route of ]
Species o . Endpoint Value Reference
Administration
Rat Oral LD50 1500 mg/kg [2]
Rabbit Dermal LD50 >5000 mg/kg [2]

Table 2: Repeated Dose and Genotoxicity Data for Fluoroglycofen-ethyl

Study Type Species Endpoint Value/Result Reference
1-Year Feeding No-Effect Level o
] Dog 320 mg/kg in diet  [2]
Trial (NOEL)
. In vitro (Ames . )
Genotoxicity Test) Mutagenicity Non-mutagenic [2]
es

Table 3: Irritation Potential of Fluoroglycofen-ethyl

Study Type Species Finding Reference
Skin Irritation Rabbit Slight irritant [2]
Eye Irritation Rabbit Slight irritant [2]

Experimental Protocols

Detailed experimental protocols for the toxicological evaluation of Fluoroglycofen-ethyl are
not publicly available. However, such studies typically adhere to internationally recognized
guidelines, such as those established by the Organisation for Economic Co-operation and
Development (OECD). The following sections describe the probable methodologies for key

toxicological assessments.

Acute Oral Toxicity

Acute oral toxicity is likely determined using a method similar to the OECD Test Guideline 423
(Acute Oral Toxicity — Acute Toxic Class Method). This method involves a stepwise procedure

with a limited number of animals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Fluoroglycofen-ethyl [sitem.herts.ac.uk]
o 2. Infocris Pesticide Database - fluoroglycofen-ethyl [nucleus.iaea.org]

« To cite this document: BenchChem. [Unveiling the Toxicological Profile of Fluoroglycofen-
ethyl: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166172#toxicological-data-for-fluoroglycofen-ethyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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